Ethyl 4-(acetyloxy)-3-methyl-1-benzofuran-2-carboxylate

Specification

• CAS No.: 73751-12-9
• Molecular Formula: C14H14O5
• Molecular Weight: 262.26g/mol
• IUPAC Name: ethyl 4-acetyloxy-3-methyl-1-benzofuran-2-carboxylate
• Standard InChI: InChI=1S/C14H14O5/c1-4-17-14(16)13-8(2)12-10(18-9(3)15)6-5-7-11(12)19-13/h5-7H,4H2,1-3H3
• Standard InChI Key: ZKBQCMZBDIWIFC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC=C2OC(=O)C)C
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC=C2OC(=O)C)C

Introduction

Ethyl 4-(acetyloxy)-3-methyl-1-benzofuran-2-carboxylate is a synthetic organic compound belonging to the benzofuran family. This compound is characterized by its benzofuran core, which is a fused ring system consisting of a benzene ring and a furan ring. The presence of an acetyloxy group at the 4-position and a methyl group at the 3-position, along with an ethyl ester at the 2-position, defines its chemical structure.

Synthesis of Related Benzofuran Derivatives

The synthesis of benzofuran derivatives often involves complex organic reactions. For example, halogen derivatives of benzofurancarboxylic acids can be prepared using starting materials like 6-acetyl-5-hydroxy-2-methyl-3-benzofuranocarboxylic acid. The general approach involves modifying the benzofuran core through various chemical transformations.

Biological Activities of Benzofuran Derivatives

Benzofuran derivatives have shown promising biological activities, including antimicrobial and antifungal properties. For instance, certain halogenated benzofurancarboxylic acids exhibit activity against Gram-positive bacteria and fungi like Candida species.

Compound Type	Biological Activity	MIC (μg/mL)
Halogenated Benzofurancarboxylic Acids	Antimicrobial (Gram-positive)	50-200
Halogenated Benzofurancarboxylic Acids	Antifungal (Candida spp.)	100